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Get Quote

Picfeltarraenin IA has been studied primarily for its anti-inflammatory and acetylcholinesterase (AChE)

inhibitory activities.

Anti-inflammatory Mechanism: Research on human pulmonary epithelial A549 cells shows that

Picfeltarraenin IA can inhibit lipopolysaccharide (LPS)-induced production of inflammatory cytokines
(IL-8) and prostaglandin E2 (PGE2). It achieves this by downregulating the expression of

cyclooxygenase-2 (COX2) via the nuclear factor-κB (NF-κB) pathway [1].
AChE Inhibition: It has been identified as a strong acetylcholinesterase inhibitor, with studies

indicating that its inhibitory activity is greater than that of tacrine, a known AChE inhibitor [2].

Physical and Chemical Properties

For researchers working with this compound, its basic chemical properties and solubility are crucial for

experimental design. The following table consolidates key data from a chemical supplier's database [2].

Property Detail

CAS Number 97230-47-2 [2]

Molecular Formula C41H62O13 [2]

Molecular Weight 762.92 g/mol [2]

Purity Available at 98.96% [2]
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Property Detail

Solubility Soluble in DMSO (91 mg/mL), ethanol, pyridine, and methanol [2]

Predicted Density 1.34 g/cm³ [2]

Experimental Protocol for Bioactivity Assessment

Although a synthesis protocol was not found, the following detailed methodology from a published study

outlines how to investigate the anti-inflammatory effects of Picfeltarraenin IA in cell cultures, which may

serve as a useful reference for your application notes [1].

Cell Culture: Use human pulmonary epithelial A549 cells and human monocytic leukemia THP-1 cell

line.
Cell Viability Assay: Assess cell viability using a methylthiazol tetrazolium (MTT) assay to determine

non-cytotoxic concentrations of the compound.
Inflammation Induction: Treat A549 cells with bacterial lipopolysaccharide (LPS) at a concentration

of 10 µg/mL to induce an inflammatory response.
Compound Treatment: Apply Picfeltarraenin IA at a concentration range of 0.1-10 µmol/L to the

cells. The study found it significantly inhibited PGE2 production and COX2 expression in a
concentration-dependent manner.

Cytokine Measurement: Measure the production of IL-8 and PGE2 using an enzyme-linked
immunosorbent assay (ELISA).

Protein Expression Analysis: Examine the expression levels of COX2 and NF-κB-p65 proteins
using western blot analysis.

A Visual of the Anti-Inflammatory Signaling Pathway

The diagram below illustrates the molecular pathway through which Picfeltarraenin IA exerts its anti-

inflammatory effect, as identified in A549 cells [1].
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Suggestions for Finding Synthesis Methods

Given that the synthesis method is not readily available in the public domain, you may need to explore

alternative avenues:

Patent Databases: Search specialized databases like Google Patents, USPTO, or the European
Patent Office. The synthesis route for a bioactive natural product like Picfeltarraenin IA may be

disclosed in a patent.
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Natural Product Extraction Literature: The compound was first isolated from the plant Picriafel-
terrae [1]. Broader searches for the isolation, purification, and structural elucidation studies of this
plant might yield procedural details that can serve as a starting point for synthesis.

Contacting Suppliers: Reaching out to chemical suppliers like TargetMol [2] to inquire if they can
provide a synthetic data sheet or any available technical notes for the product (T5S1025) could be

productive.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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